Cas no 40094-65-3 ( )

• Product Name: &nbsp
• CAS No: 40094-65-3
• MF: C₆H₆O₆
• MW: 174.108242511749
• CID: 925307
• PubChem ID: 22011564
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• oxaldehyde
• 1,2-Ethanedione
• Biformal
• Biformyl
• Diformal
• Diformyl
• Ethanedial
• Glyoxylaldehyde
• Oxalaldehyde
• Ethanedial, trimer
• NSC 262684
• 40094-65-3
• Ethanediol, trimer
•  

• Inchi： 1S/3C2H2O2/c3*3-1-2-4/h3*1-2H
• InChI Key： XNGNMEKJNFIWRE-UHFFFAOYSA-N
• SMILES： O=CC=O.O=CC=O.O=CC=O

Computed Properties

• Exact Mass: 58.00546
• Monoisotopic Mass: 174.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 25
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 34.14
• LogP: -0.61580